Cas no 7396-90-9 (2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone)
7396-90-9 structure
Product Name:2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone
CAS No:7396-90-9
MF:C15H11F3O3
MW:296.241255044937
CID:862430
PubChem ID:139011
Update Time:2025-04-19
2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone
- (2-hydroxy-4-methoxyphenyl)-[4-(trifluoromethyl)phenyl]methanone
- DTXSID70224695
- SSMMHXAIFJLDSQ-UHFFFAOYSA-N
- 2-hydroxy-4'-trifluoromethyl-4-methyoxybenzo-pheonone
- 7396-90-9
-
- Inchi: 1S/C15H11F3O3/c1-21-11-6-7-12(13(19)8-11)14(20)9-2-4-10(5-3-9)15(16,17)18/h2-8,19H,1H3
- InChI Key: SSMMHXAIFJLDSQ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(C1C=CC(=CC=1O)OC)=O)(F)F
Computed Properties
- Exact Mass: 296.06603
- Monoisotopic Mass: 296.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.325
- Boiling Point: 380.6°C at 760 mmHg
- Flash Point: 184°C
- Refractive Index: 1.535
- PSA: 46.53
2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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